Cas no 2228245-26-7 (O-2-(naphthalen-1-yl)ethylhydroxylamine)

• Product Name: O-2-(naphthalen-1-yl)ethylhydroxylamine
• CAS No: 2228245-26-7
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 6108348
• PubChem ID: 139604176
• Update Time: 2025-06-15

O-2-(naphthalen-1-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(naphthalen-1-yl)ethylhydroxylamine
• 2228245-26-7
• EN300-1805461
• O-[2-(naphthalen-1-yl)ethyl]hydroxylamine

• Inchi： 1S/C12H13NO/c13-14-9-8-11-6-3-5-10-4-1-2-7-12(10)11/h1-7H,8-9,13H2
• InChI Key： NJLNHADMKGGWDZ-UHFFFAOYSA-N
• SMILES： O(CCC1C=CC=C2C=CC=CC=12)N

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(naphthalen-1-yl)ethylhydroxylamine

Professional Introduction to Compound with CAS No. 2228245-26-7 and Product Name: O-2-(naphthalen-1-yl)ethylhydroxylamine

The compound identified by the CAS number 2228245-26-7 and the product name O-2-(naphthalen-1-yl)ethylhydroxylamine represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its naphthalene-based aromatic ring system linked to an ethylhydroxylamine moiety, has garnered attention due to its potential applications in drug discovery and molecular recognition. The structural features of this molecule, particularly the interaction between the naphthalene ring and the hydroxylamine group, make it a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been a growing emphasis on the exploration of heterocyclic compounds in medicinal chemistry. The naphthalene core, a prominent aromatic system, is frequently incorporated into pharmacophores due to its stability and ability to engage in π-stacking interactions with biological targets. The presence of the O-2-(naphthalen-1-yl)ethylhydroxylamine structure suggests that this compound may exhibit properties conducive to binding with specific enzymes or receptors, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways. The hydroxylamine functional group is known for its reactivity and ability to participate in hydrogen bonding, which can enhance binding affinity to biological targets. Additionally, the ethyl chain provides a flexible linker that can optimize the orientation of the naphthalene ring relative to the target site. These structural attributes make O-2-(naphthalen-1-yl)ethylhydroxylamine an attractive candidate for further development as an intermediate in synthetic chemistry or as a lead compound for drug design.

Recent advancements in computational chemistry have enabled more efficient screening of molecular libraries for potential drug candidates. Virtual screening techniques, combined with molecular docking simulations, have been instrumental in identifying promising structures like O-2-(naphthalen-1-yl)ethylhydroxylamine. These methods allow researchers to predict binding affinities and interactions with biological targets, thereby streamlining the drug discovery process. The integration of such computational tools with experimental validation has significantly accelerated the development of novel therapeutics.

The synthesis of O-2-(naphthalen-1-yl)ethylhydroxylamine involves several key steps that highlight its complexity and synthetic utility. The formation of the C-N bond between the naphthalene ring and the hydroxylamine group requires precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have improved the efficiency of these transformations, making it feasible to produce complex molecules like this one on a scalable basis.

In addition to its pharmaceutical applications, O-2-(naphthalen-1-yl)ethylhydroxylamine may find utility in other areas of chemical research. For instance, its ability to form stable complexes with metal ions could make it useful in coordination chemistry or as a ligand for catalytic processes. The aromatic nature of the naphthalene ring also lends itself to applications in material science, where such compounds can contribute to the development of organic semiconductors or luminescent materials.

The safety and handling of O-2-(naphthalen-1-yl)ethylhydroxylamine are critical considerations in any research or industrial application. While this compound does not fall under hazardous or controlled substance classifications, appropriate precautions must be taken to ensure safe handling. Personal protective equipment (PPE), such as gloves and lab coats, should be worn at all times when working with this substance. Additionally, proper ventilation and storage conditions are essential to prevent degradation or accidental exposure.

Future research directions for O-2-(naphthalen-1-yl)ethylhydroxylamine may include exploring its pharmacological properties through preclinical studies. Investigating its interactions with specific enzymes or receptors could provide insights into its potential therapeutic applications. Furthermore, modifications to the structure may be explored to enhance its efficacy or reduce any potential side effects. The flexibility offered by the ethyl chain allows for diverse chemical modifications, making it a valuable scaffold for structure-based drug design.

The integration of O-2-(naphthalen-1-yl)ethylhydroxylamine into larger research initiatives underscores its importance in modern chemical biology. As our understanding of biological systems continues to expand, compounds like this one will play an increasingly critical role in developing innovative solutions for complex diseases. The combination of synthetic chemistry expertise with advanced computational methods will be essential in realizing their full potential.